Cas no 139605-39-3 (4H-1,4-Benzoxazine-4-acetic acid, 2,3-dihydro-2-methyl-3-oxo-, ethylester)

4H-1,4-Benzoxazine-4-acetic acid, 2,3-dihydro-2-methyl-3-oxo-, ethylester is a heterocyclic compound featuring a benzoxazine core with an ester-functionalized acetic acid side chain. This structure imparts reactivity suitable for applications in organic synthesis, particularly as an intermediate in pharmaceutical and agrochemical development. The presence of both the oxazine and ester moieties enhances its versatility in nucleophilic and electrophilic reactions. Its stability under standard conditions and well-defined molecular architecture make it a reliable building block for constructing complex molecules. The compound is typically characterized by high purity and consistent performance, ensuring reproducibility in research and industrial processes.
4H-1,4-Benzoxazine-4-acetic acid, 2,3-dihydro-2-methyl-3-oxo-, ethylester structure
139605-39-3 structure
Product Name:4H-1,4-Benzoxazine-4-acetic acid, 2,3-dihydro-2-methyl-3-oxo-, ethylester
CAS No:139605-39-3
MF:C13H15NO4
MW:249.262503862381
CID:1276944
PubChem ID:3155595
Update Time:2025-06-15

4H-1,4-Benzoxazine-4-acetic acid, 2,3-dihydro-2-methyl-3-oxo-, ethylester Chemical and Physical Properties

Names and Identifiers

    • 4H-1,4-Benzoxazine-4-acetic acid, 2,3-dihydro-2-methyl-3-oxo-, ethylester
    • AKOS016340226
    • ethyl 2-(2-methyl-3-oxo-1,4-benzoxazin-4-yl)acetate
    • SR-01000363041-1
    • ethyl 2-(2-methyl-3-oxo-2H-1,4-benzoxazin-4-yl)acetate
    • ethyl2-(2-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-4-yl)acetate
    • 139605-39-3
    • ethyl 2-(2-methyl-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetate
    • MS-2616
    • ethyl 2-(2-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-4-yl)acetate
    • AKOS000674518
    • SR-01000363041
    • Inchi: 1S/C13H15NO4/c1-3-17-12(15)8-14-10-6-4-5-7-11(10)18-9(2)13(14)16/h4-7,9H,3,8H2,1-2H3
    • InChI Key: QDAFKNSISJMJQE-UHFFFAOYSA-N
    • SMILES: O1C2C=CC=CC=2N(CC(=O)OCC)C(C1C)=O

Computed Properties

  • Exact Mass: 249.10015
  • Monoisotopic Mass: 249.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 331
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 55.8Ų

Experimental Properties

  • PSA: 55.84

4H-1,4-Benzoxazine-4-acetic acid, 2,3-dihydro-2-methyl-3-oxo-, ethylester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
A2B Chem LLC
AI86110-1mg
ethyl 2-(2-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-4-yl)acetate
139605-39-3 >90%
1mg
$201.00 2024-04-20
A2B Chem LLC
AI86110-5mg
ethyl 2-(2-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-4-yl)acetate
139605-39-3 >90%
5mg
$214.00 2024-04-20
A2B Chem LLC
AI86110-10mg
ethyl 2-(2-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-4-yl)acetate
139605-39-3 >90%
10mg
$240.00 2024-04-20
A2B Chem LLC
AI86110-500mg
ethyl 2-(2-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-4-yl)acetate
139605-39-3 >90%
500mg
$720.00 2024-04-20

4H-1,4-Benzoxazine-4-acetic acid, 2,3-dihydro-2-methyl-3-oxo-, ethylester Related Literature

Additional information on 4H-1,4-Benzoxazine-4-acetic acid, 2,3-dihydro-2-methyl-3-oxo-, ethylester

Comprehensive Overview of 4H-1,4-Benzoxazine-4-acetic acid, 2,3-dihydro-2-methyl-3-oxo-, ethylester (CAS No. 139605-39-3)

The compound 4H-1,4-Benzoxazine-4-acetic acid, 2,3-dihydro-2-methyl-3-oxo-, ethylester (CAS No. 139605-39-3) is a specialized organic molecule with a unique structure that combines a benzoxazine core with an ester functional group. This combination makes it a subject of interest in pharmaceutical research, material science, and synthetic chemistry. The presence of both 2,3-dihydro and 3-oxo moieties in its structure contributes to its reactivity and potential applications in drug design and polymer development.

In recent years, the demand for benzoxazine derivatives has surged due to their versatility in creating high-performance materials and bioactive compounds. Researchers are particularly intrigued by the ethyl ester variant of this molecule, as it offers improved solubility and stability compared to its carboxylic acid counterpart. The 2-methyl substitution further enhances its lipophilicity, making it a candidate for drug delivery systems and bioactive small molecules.

The synthesis of 4H-1,4-Benzoxazine-4-acetic acid, 2,3-dihydro-2-methyl-3-oxo-, ethylester typically involves multi-step organic reactions, including condensation and esterification processes. Its CAS No. 139605-39-3 serves as a unique identifier in chemical databases, ensuring accurate referencing in patents and research papers. This compound has been explored in the context of neuroprotective agents and anti-inflammatory applications, aligning with current trends in neurodegenerative disease research.

From an industrial perspective, this benzoxazine-based ester has shown promise in the development of advanced coatings and adhesives. Its thermal stability and compatibility with other polymers make it attractive for green chemistry initiatives, a hot topic in sustainable material science. The 3-oxo group in its structure allows for further functionalization, enabling researchers to tailor its properties for specific applications.

Analytical characterization of CAS No. 139605-39-3 typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods confirm the purity and structural integrity of the compound, which is crucial for its use in precision applications. The growing interest in heterocyclic compounds with ester linkages has positioned this molecule as a valuable building block in medicinal chemistry.

In the context of drug discovery, the 2,3-dihydro-2-methyl segment of this molecule has drawn attention for its potential to modulate biological targets. Computational studies have suggested interactions with enzymes involved in oxidative stress pathways, a key area of investigation in age-related diseases. This aligns with frequent search queries about small molecule therapeutics and disease-modifying compounds in scientific literature.

The ethyl ester functionality in 4H-1,4-Benzoxazine-4-acetic acid derivatives offers advantages in prodrug design, addressing common challenges in drug bioavailability. This aspect resonates with current pharmaceutical industry priorities, where drug delivery optimization remains a critical focus area. The compound's balanced hydrophilicity-lipophilicity profile makes it particularly interesting for blood-brain barrier penetration studies.

Environmental considerations of CAS No. 139605-39-3 have also been examined, with biodegradation studies indicating moderate environmental persistence. This information is valuable for researchers working on eco-friendly chemicals, a rapidly growing sector in chemical manufacturing. The compound's stability under various pH conditions further expands its potential utility in diverse applications.

Future research directions for this benzoxazine derivative may explore its use in smart materials that respond to environmental stimuli, a trending topic in materials science. The combination of its aromatic system with flexible side chains presents opportunities for creating novel functional materials with tunable properties. These developments align with industry demands for high-performance specialty chemicals.

In summary, 4H-1,4-Benzoxazine-4-acetic acid, 2,3-dihydro-2-methyl-3-oxo-, ethylester represents a fascinating case study in the intersection of medicinal chemistry and materials science. Its unique structural features, identified by CAS No. 139605-39-3, continue to inspire innovative applications across multiple scientific disciplines, making it a compound worth watching in coming years.

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.